Cas no 88692-60-8 (Ethanol, 2-(1-ethynyl-1-methylbutoxy)-)
88692-60-8 structure
Product Name:Ethanol, 2-(1-ethynyl-1-methylbutoxy)-
CAS No:88692-60-8
MF:C9H16O2
MW:156.222143173218
CID:624439
PubChem ID:13231345
Update Time:2025-04-19
Ethanol, 2-(1-ethynyl-1-methylbutoxy)- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-(1-ethynyl-1-methylbutoxy)-
- 2-(3-methylhex-1-yn-3-yloxy)ethanol
- DTXSID40530497
- 2-[(3-Methylhex-1-yn-3-yl)oxy]ethan-1-ol
- 88692-60-8
-
- Inchi: 1S/C9H16O2/c1-4-6-9(3,5-2)11-8-7-10/h2,10H,4,6-8H2,1,3H3
- InChI Key: VWGGWCGVKAAAIA-UHFFFAOYSA-N
- SMILES: O(CCO)C(C#C)(C)CCC
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.5Ų
Ethanol, 2-(1-ethynyl-1-methylbutoxy)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
88692-60-8 (Ethanol, 2-(1-ethynyl-1-methylbutoxy)-) Related Products
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